molecular formula C20H17N3O2 B7702012 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole

Cat. No. B7702012
M. Wt: 331.4 g/mol
InChI Key: LSVAEOLDGLFLMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole, also known as MMQTOX, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the oxadiazole family, which is known for its diverse chemical and biological properties.

Mechanism of Action

The mechanism of action of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules play a crucial role in cell division, and the disruption of this process can lead to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. Additionally, this compound has been found to modulate the activity of various enzymes and signaling pathways, which can have a significant impact on cellular functions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole is its high selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, the compound's low solubility and stability can pose a challenge in the development of effective drug formulations.

Future Directions

There is a growing interest in the development of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole-based drug formulations for cancer therapy. Future research efforts could focus on the optimization of the compound's chemical properties to improve its solubility and stability. Additionally, further studies could explore the potential applications of this compound in other areas, such as neurodegenerative diseases and inflammation-related disorders.

Synthesis Methods

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole can be synthesized through a multistep process, which involves the reaction of 2-methoxy-8-methylquinoline with p-tolyl hydrazine and chloroacetic acid. The resulting intermediate is then treated with phosphorus oxychloride and finally, the product is obtained by reacting it with sodium azide.

Scientific Research Applications

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound exhibits significant cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest.

properties

IUPAC Name

3-(2-methoxy-8-methylquinolin-3-yl)-5-(4-methylphenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17N3O2/c1-12-7-9-14(10-8-12)19-22-18(23-25-19)16-11-15-6-4-5-13(2)17(15)21-20(16)24-3/h4-11H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSVAEOLDGLFLMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC4=CC=CC(=C4N=C3OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.